5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: methyl 3-fluoro-5-(5-hydroxypyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)9-2-8(3-11(14)4-9)10-5-12(16)7-15-6-10/h2-7,16H,1H3
• InChI Key: FCKRKFGFCIKDPE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC(=CN=C2)O)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID40683093
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261909-75-4

Description

5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine (5-FMC) is a heterocyclic compound that has been the subject of numerous scientific studies due to its unique properties. 5-FMC is a synthetic compound that has been used in the synthesis of a wide range of products, including pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in organic synthesis. 5-FMC is a highly active compound, and its use has been associated with numerous biochemical and physiological effects.

Scientific Research Applications

5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been widely used in scientific research due to its unique properties. It has been used in the synthesis of a wide range of products, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of new compounds, such as amino acids and peptides. 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been used in the development of new drugs, such as anti-cancer drugs, and in the development of new catalysts for organic synthesis. In addition, 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been used in the study of the structure and function of proteins and other biomolecules.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is believed that 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% binds to certain proteins and enzymes, which modulate the activity of these proteins and enzymes. This can result in the inhibition or activation of certain biochemical pathways. In addition, 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been shown to interact with certain receptors, which can lead to the activation or inhibition of certain physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% depend on the concentration of the compound and the target protein or enzyme. At low concentrations, 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been shown to activate certain enzymes, leading to the production of certain compounds, such as neurotransmitters. At higher concentrations, 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been shown to inhibit certain enzymes, leading to the inhibition of certain biochemical pathways. In addition, 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been shown to interact with certain receptors, leading to the activation or inhibition of certain physiological processes.

Advantages and Limitations for Lab Experiments

The use of 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% in laboratory experiments has several advantages. First, it is a highly active compound, and its use can lead to the production of a wide range of products. Second, it is a relatively inexpensive compound, and its use can save time and money in the laboratory. Third, it is relatively easy to synthesize, and its use can simplify complex organic synthesis reactions. Finally, its unique properties make it a valuable tool for scientists studying the structure and function of proteins and other biomolecules.
However, the use of 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% in laboratory experiments also has some limitations. First, it is a highly toxic compound and should be handled with care. Second, its use can lead to the production of products that are difficult to purify. Third, its use can lead to the production of products that are not stable in solution. Finally, its use can lead to the production of products that are not suitable for human or animal consumption.

Future Directions

The use of 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% in scientific research is expected to continue to grow in the coming years. As scientists continue to explore its unique properties, new applications for 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% are likely to be developed. In addition, new methods for synthesizing 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% are likely to be developed, which could lead to the production of new compounds and products. Finally, new methods for studying the structure and function of proteins and other biomolecules are likely to be developed, which could lead to a better understanding of the biochemical and physiological effects of 5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95%.

Synthesis Methods

5-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% is synthesized through the reaction of 3-hydroxypyridine and 3-fluoro-5-methoxy-carbonylphenyl bromide. The reaction is carried out in the presence of a base, such as sodium carbonate, and a catalyst, such as palladium or nickel chloride. The reaction can be carried out in either aqueous or organic solvents. The reaction is typically carried out at room temperature, and the product is isolated by filtration.